Cas no 1217501-03-5 (4-(Cyclopropylmethylthio)phenylboronic acid)

4-(Cyclopropylmethylthio)phenylboronic acid structure
1217501-03-5 structure
Product Name:4-(Cyclopropylmethylthio)phenylboronic acid
CAS No:1217501-03-5
MF:C10H13BO2S
MW:208.085021734238
MDL:MFCD12546550
CID:827749
PubChem ID:46739636
Update Time:2025-04-19

4-(Cyclopropylmethylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-((Cyclopropylmethyl)thio)phenyl)boronic acid
    • 4-(Cyclopropylmethylthio)phenylboronic acid
    • [4-(cyclopropylmethylsulfanyl)phenyl]boronic acid
    • CS-0131176
    • Boronic acid, B-[4-[(cyclopropylmethyl)thio]phenyl]-
    • {4-[(Cyclopropylmethyl)sulfanyl]phenyl}boronic acid
    • DTXSID70675229
    • (4-((Cyclopropylmethyl)thio)phenyl)boronicacid
    • 4-[(CYCLOPROPYLMETHYL)SULFANYL]PHENYLBORONIC ACID
    • 1217501-03-5
    • AKOS015840791
    • MFCD12546550
    • DB-367034
    • BS-21063
    • MDL： MFCD12546550
    • Inchi： 1S/C10H13BO2S/c12-11(13)9-3-5-10(6-4-9)14-7-8-1-2-8/h3-6,8,12-13H,1-2,7H2
    • InChI Key： SKUDUPVJZBDKND-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(B(O)O)=CC=1)CC1CC1

Computed Properties

  • Exact Mass: 208.07300
  • Monoisotopic Mass: 208.0729310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 65.76000
  • LogP: 0.86850

4-(Cyclopropylmethylthio)phenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(Cyclopropylmethylthio)phenylboronic acid Pricemore >>

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abcr
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abcr
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TRC
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TRC
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TRC
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